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Compound of Interest

Compound Name: ND-646

Cat. No.: B609511

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of ND-646, a potent and selective allosteric inhibitor of acetyl-CoA carboxylase (ACC).
Adherence to these protocols is essential for minimizing risks and complying with regulatory
standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the specific Safety Data Sheet
(SDS) for ND-646, if available from the supplier. In the absence of a specific SDS, a
conservative approach based on the handling of similar potent small molecule inhibitors should
be adopted.

Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

o Eye Protection: Safety glasses or goggles must be worn to protect against accidental
splashes.

o Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Engineering Controls:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b609511?utm_src=pdf-interest
https://www.benchchem.com/product/b609511?utm_src=pdf-body
https://www.benchchem.com/product/b609511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 All handling of solid ND-646 or its concentrated solutions should be performed in a certified
chemical fume hood to prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the proper disposal of ND-646 waste, including
pure compound, contaminated labware, and solutions.

+ Waste Segregation:

o Solid Waste: Collect unused or expired solid ND-646, along with any grossly contaminated
items (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste
container.

o Liquid Waste: Aqueous and organic solvent solutions containing ND-646 should be
collected in separate, compatible, and clearly labeled hazardous waste containers. Do not
mix incompatible waste streams. For instance, halogenated and non-halogenated solvent
wastes should be collected separately.[1]

o Sharps: Needles, syringes, or other sharps contaminated with ND-646 must be disposed
of in a designated sharps container.

e Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "ND-646 (1,4-dihydro-1-[(2R)-2-(2-methoxyphenyl)-2-[(tetrahydro-2H-pyran-4-
yloxy]ethyl]-a,a,5-trimethyl-6-(2-oxazolyl)-2,4-dioxo-thieno[2,3-d]pyrimidine-3(2H)-
acetamide)".[2]

o Include the approximate concentration and quantity of the waste.
o Keep containers securely closed when not in use.[1]
e Spill Management:

o In the event of a spill, prevent the spread of the material.
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o For solid spills, carefully sweep up the material and place it in the designated solid

hazardous waste container.[3]

o For liquid spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and

place it in the appropriate hazardous waste container.[4]

o Clean the spill area thoroughly with an appropriate solvent and then soap and water.

Dispose of all cleaning materials as hazardous waste.

e Final Disposal:

o All collected hazardous waste containing ND-646 must be disposed of through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[5][6]

o Do not dispose of ND-646 down the drain or in regular trash.[3] Discharge into the

environment must be avoided.[3]

Quantitative Data for ND-646

For easy reference, the following table summarizes key quantitative data for ND-646.

Property Value
Molecular Formula C2sH32N407S
Molecular Weight 568.6 g/mol
CAS Number 1434639-57-2
ICso for human ACC1 3.5nM

ICso for human ACC2 4.1 nM

Solubility

DMF: 30 mg/mIDMSO: 30 mg/mIDMSO:PBS
(pH 7.2) (1:4): 0.20 mg/mlEthanol: 20 mg/ml

Storage Temperature

Store at -20°C for up to 1 year, or at -80°C for
up to 2 years.[7]
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Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory safety protocols for
handling potent chemical compounds. Specific experimental use of ND-646 has been
documented in preclinical models of non-small cell lung cancer, where it has been shown to
suppress fatty acid synthesis and inhibit tumor growth.[8][9] In these studies, ND-646 was
administered to mouse xenograft models at doses of 25 mg/kg twice per day.[2]

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ND-646.
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Caption: Logical workflow for the safe disposal of ND-646.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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